Cas no 693253-53-1 (N-(2,6-dimethylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-(2,6-dimethylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide
• CAS No: 693253-53-1
• MF: C₁₉H₁₇NO₄
• MW: 323.342585325241
• CID: 6028306
• PubChem ID: 892625
• Update Time: 2025-10-31

N-(2,6-dimethylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dimethylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide
• N-(2,6-dimethylphenyl)-8-methoxy-2-oxochromene-3-carboxamide
• F1450-0130
• AB00324306-02
• 693253-53-1
• CCG-351191
• Z27073562
• N-(2,6-dimethylphenyl)(8-methoxy-2-oxochromen-3-yl)carboxamide
• AKOS000602810
• NCGC00293981-01

• Inchi： 1S/C19H17NO4/c1-11-6-4-7-12(2)16(11)20-18(21)14-10-13-8-5-9-15(23-3)17(13)24-19(14)22/h4-10H,1-3H3,(H,20,21)
• InChI Key： CCWUJFJBSXKTMT-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2OC)C=C1C(NC1=C(C)C=CC=C1C)=O

Computed Properties

• Exact Mass: 323.11575802g/mol
• Monoisotopic Mass: 323.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.6Ų

Additional information on N-(2,6-dimethylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide

N-(2,6-dimethylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide: A Comprehensive Overview

N-(2,6-dimethylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide, with the CAS number 693253-53-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of N-(2,6-dimethylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide make it an intriguing candidate for further investigation.

The core structure of this compound is a chromenone, which is characterized by a benzopyran ring system with a ketone group at the 2-position. The presence of a methoxy group at the 8-position and a substituted anilide moiety at the 3-position adds to its complexity and contributes to its biological activity. The 2,6-dimethylphenyl substituent on the anilide group further enhances its pharmacological properties by influencing its lipophilicity and receptor binding affinity.

Recent studies have highlighted the potential of N-(2,6-dimethylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's disease. Research has shown that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides and reducing oxidative stress in neuronal cells. These findings suggest that N-< strong>(2,6-dimethylphenyl) strong > -8 - < strong > methoxy strong > -2 - < strong > oxo strong > -2H - < strong > chromene strong > -3 - < strong > carboxamide strong > could be a valuable lead compound for developing novel therapies for Alzheimer's disease.

In addition to its neuroprotective properties, N-< strong>(2,6-dimethylphenyl) strong > -8 - < strong > methoxy strong > -2 - < strong > oxo strong > -2H - < strong > chromene strong > -3 - < strong > carboxamide strong > has also shown promise in cancer research. Studies have demonstrated that this compound possesses anti-proliferative and pro-apoptotic effects on various cancer cell lines, including breast cancer, colon cancer, and leukemia. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells. These findings indicate that N- < strong >(2,6-dimethylphenyl) strong > -8 - < strong > methoxy strong > -2 - < strong > oxo strong > -2H - < strong > chromene strong > -3 - < strong > carboxamide strong > may have potential as a chemotherapeutic agent or adjuvant therapy in cancer treatment.

The pharmacokinetic properties of N-< str(ong(2,6-dimethylphenyl)))-8-(str

To further explore the therapeutic potential of N-(str

In conclusion, N-(str